Cas no 886732-72-5 (Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-)
886732-72-5 structure
Product Name:Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-
CAS No:886732-72-5
MF:C15H15NO4S
MW:305.34890294075
CID:1928585
Update Time:2025-01-07
Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-
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- Inchi: 1S/C15H15NO4S/c1-11-5-7-14(8-6-11)21(19,20)16-10-12-3-2-4-13(9-12)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
- InChI Key: SWBDXAZFSBQPRO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(CNS(C2=CC=C(C)C=C2)(=O)=O)=C1
Experimental Properties
- Density: 1.330±0.06 g/cm3(Predicted)
- Boiling Point: 529.1±60.0 °C(Predicted)
- pka: 4.15±0.10(Predicted)
Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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